Cas no 2411264-97-4 (2-Chloro-N-[[2-(hydroxymethyl)spiro[3.3]heptan-2-yl]methyl]propanamide)

• Product Name: 2-Chloro-N-[[2-(hydroxymethyl)spiro[3.3]heptan-2-yl]methyl]propanamide
• CAS No: 2411264-97-4
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• CID: 5360469
• Update Time: 2025-06-08

2-Chloro-N-[[2-(hydroxymethyl)spiro[3.3]heptan-2-yl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[[2-(hydroxymethyl)spiro[3.3]heptan-2-yl]methyl]propanamide
• 2-chloro-N-{[2-(hydroxymethyl)spiro[3.3]heptan-2-yl]methyl}propanamide
• Z3774957043

• Inchi： 1S/C12H20ClNO2/c1-9(13)10(16)14-7-12(8-15)5-11(6-12)3-2-4-11/h9,15H,2-8H2,1H3,(H,14,16)
• InChI Key： QUHCHSPSOPYQCY-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1(CO)CC2(CCC2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• XLogP3: 2
• Topological Polar Surface Area: 49.3

Additional information on 2-Chloro-N-[[2-(hydroxymethyl)spiro[3.3]heptan-2-yl]methyl]propanamide

Comprehensive Overview of 2-Chloro-N-[[2-(hydroxymethyl)spiro[3.3]heptan-2-yl]methyl]propanamide (CAS No. 2411264-97-4)

The compound 2-Chloro-N-[[2-(hydroxymethyl)spiro[3.3]heptan-2-yl]methyl]propanamide, identified by its CAS No. 2411264-97-4, is a specialized organic molecule with a unique structural framework. Its spiro[3.3]heptane core, combined with functional groups like hydroxymethyl and chloro-propanamide, makes it a subject of interest in pharmaceutical and material science research. This compound exemplifies the growing trend of spirocyclic compounds in drug discovery, a topic frequently searched in academic and industrial databases due to their potential in targeting complex biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of spiro scaffolds, such as those found in 2-Chloro-N-[[2-(hydroxymethyl)spiro[3.3]heptan-2-yl]methyl]propanamide. These structures are often associated with improved bioavailability and metabolic stability, addressing common challenges in drug development. Researchers are particularly intrigued by how the chloro-propanamide moiety might interact with enzymes or receptors, a question frequently explored in structure-activity relationship (SAR) studies. This aligns with the surge in searches for "spirocyclic drug candidates" and "novel amide derivatives in therapeutics".

The synthesis of CAS No. 2411264-97-4 involves multi-step organic reactions, often leveraging hydroxymethylation and amide coupling techniques. Its spiro[3.3]heptane backbone, a less common motif compared to traditional cyclohexanes, offers steric constraints that could influence molecular conformation—a hot topic in computational chemistry forums. Users searching for "constrained ring systems in drug design" or "3D molecular modeling of spiro compounds" will find this compound highly relevant. The presence of both polar (hydroxymethyl) and lipophilic (chloroalkyl) groups also makes it a case study for solubility optimization strategies.

In material science, derivatives of 2-Chloro-N-[[2-(hydroxymethyl)spiro[3.3]heptan-2-yl]methyl]propanamide have been investigated for their potential in polymeric applications. The rigidity of the spiro[3.3]heptane unit may contribute to thermal stability, a property sought after in high-performance polymers. This connects to trending searches like "spirocyclic monomers for advanced materials" and "amide-containing thermoplastics". Additionally, its hydroxymethyl group offers a handle for further chemical modifications, enabling the creation of cross-linked networks or functional coatings.

From an analytical perspective, CAS No. 2411264-97-4 presents challenges and opportunities in chromatographic separation and spectroscopic characterization. The compound’s unique stereochemistry may require specialized HPLC methods or chiral stationary phases, topics frequently queried in analytical chemistry circles. Its NMR fingerprint, particularly the proton environments around the spiro junction, serves as an educational example for complex spin systems—often discussed in spectroscopy webinars and organic chemistry tutorials.

Environmental and green chemistry considerations are also pertinent to 2-Chloro-N-[[2-(hydroxymethyl)spiro[3.3]heptan-2-yl]methyl]propanamide. The chloro substituent prompts discussions about biodegradability and eco-friendly synthetic routes, aligning with the rise in searches for "sustainable halogenated compounds". Recent publications on catalytic amidation and solvent-free reactions could provide pathways to minimize waste during its production.

In conclusion, 2-Chloro-N-[[2-(hydroxymethyl)spiro[3.3]heptan-2-yl]methyl]propanamide (CAS 2411264-97-4) represents a convergence of multiple scientific disciplines. Its structural complexity mirrors current interests in spirocyclic architectures, while its functional diversity opens doors for applications ranging from pharmaceutical intermediates to advanced material precursors. As research continues, this compound will likely remain a focal point for queries on "emerging heterocyclic compounds" and "multifunctional amide derivatives", underscoring its interdisciplinary significance.